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Compound of Interest

Compound Name: Trimethyl(propoxy)silane

Cat. No.: B161712

An In-depth Technical Guide to the Safe Handling of Trimethyl(propoxy)silane

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety protocols
and handling guidelines for Trimethyl(propoxy)silane (CAS No. 1825-63-4), a highly
flammable and reactive organosilane compound. Adherence to these guidelines is critical to
ensure a safe laboratory environment.

Hazard Identification and Classification

Trimethyl(propoxy)silane is classified as a hazardous substance. It is crucial to understand its
primary dangers before handling. The Globally Harmonized System (GHS) classification
provides a clear summary of its potential hazards.[1]

Table 1: GHS Classification for Trimethyl(propoxy)silane[1]

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapor
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Signal Word: Danger[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b161712?utm_src=pdf-interest
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT8568.0_TRIMETHYL-n-PROPOXYSILANE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b161712?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT8568.0_TRIMETHYL-n-PROPOXYSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8568.0_TRIMETHYL-n-PROPOXYSILANE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Pictograms:[1]

e GHSO02: Flame (Flammable)

e GHSO07: Exclamation Mark (lIrritant)

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of Trimethyl(propoxy)silane

Property Value Source
Molecular Formula CeH160Si [21[3]1[41[5]
Molecular Weight 132.28 g/mol [21[31[5]
Physical State Liquid [1]

Boiling Point 100-101 °C @ 735 mm Hg [31[6]1[7]
Melting Point <0°C [31[4]
Flash Point 2°C [4]
Density 0.762 g/mL at 25 °C [3][6][7]
Refractive Index n20/D 1.384 311416171
Vapor Pressure 40.2 mmHg at 25°C [4]

Solubility

Not miscible in water;

decomposes by hydrolysis.

[8]

Safe Handling and Storage Protocols

Strict protocols must be followed to minimize risks associated with Trimethyl(propoxy)silane.

Engineering Controls
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» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood with local

exhaust ventilation to prevent vapor accumulation.[1][9][10]

« Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and hot

surfaces.[1][2][11] Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

[11][12]

« Static Discharge: Implement proper grounding and bonding procedures for containers and

receiving equipment to prevent static electricity buildup.[1][2][11][12] Use only non-sparking

tools.[1][2][11][12]

o Safety Equipment: Ensure that emergency eye wash fountains and safety showers are

readily accessible in the immediate vicinity of any potential exposure.[1][9][10]

Personal Protective Equipment (PPE)

A critical component of safe handling involves using appropriate PPE.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles.
Contact lenses should not be
worn.[1][9][10]

Protects against splashes and
vapors that cause serious eye

irritation.[1]

Hand Protection

Neoprene or nitrile rubber
gloves.[1][9][10]

Prevents skin contact and

potential irritation.[1]

Skin and Body Protection

Wear suitable protective
clothing to prevent skin
exposure.[1][10][11][13]

Minimizes the risk of skin
contact.

Respiratory Protection

If inhalation exposure is
possible, use a NIOSH-
certified organic vapor
respirator.[1][9][10][13]

Protects against irritation of the

respiratory tract.[1]
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Storage

» Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[1][2][11][12]
» Store away from heat, sparks, open flames, and other ignition sources.[1][2][11][12]

e Incompatible Materials: Store separately from acids, oxidizing agents, peroxides, and
moisture.[1][8] The material reacts with water and moisture in the air.[1]

Experimental and Emergency Protocols

Detailed procedures are essential for both routine use and emergency situations.

General Handling Protocol

o Preparation: Before starting work, ensure all engineering controls are operational and
required PPE is worn. Inform colleagues in the vicinity.

» Dispensing: Ground and bond the container and receiving equipment. Use only non-sparking
tools to open and handle the container.[1][2]

e Procedure: Conduct all operations within a chemical fume hood to avoid breathing vapors
and mist.[1] Avoid all eye and skin contact.[1]

o Post-Handling: Tightly close the container after use.

» Hygiene: Wash hands and other exposed areas thoroughly with mild soap and water after
handling, before eating, drinking, or smoking, and when leaving work.[1] Contaminated
clothing should be washed before reuse.[1][9][10]

Emergency First Aid Protocol

Table 4: First Aid Measures
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Exposure Route Protocol

Move the victim to fresh air and keep them at
Inhalation rest in a position comfortable for breathing. If

feeling unwell, seek medical advice.[1][11][14]

Immediately take off all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) T
water. Seek medical advice if irritation occurs.[1]

[11][14]

Immediately rinse cautiously with water for at

least 15 minutes.[1][11] Remove contact lenses
Eye Contact ) ] o

if present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person.[1][11]
Ingestion . . . .
Rinse mouth and seek immediate medical

advice/attention.[12]

Accidental Release (Spill) Protocol

o Evacuation & Isolation: Evacuate unnecessary personnel from the area.[1] Eliminate all
ignition sources immediately.[1][11]

o Ventilation: Ensure adequate ventilation.

o Containment: Wear appropriate PPE as described in Table 3. Prevent the spill from entering
sewers or public waters.[1][8] Contain the spill with dikes or inert absorbent materials (e.g.,
sand, silica gel, universal binder).[1][8][11]

o Cleanup: Use non-sparking tools to collect the absorbed material.[1][11] Sweep or shovel the
material into a suitable, closed container for disposal.[1]

o Disposal: Dispose of the waste in accordance with local, state, and federal regulations at a
licensed waste disposal facility.[1] Do not dispose of waste into the sewer.[1]
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Fire-Fighting Protocol

o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[1]
» Unsuitable Extinguishing Media: Do not use a straight stream of water.[1]

e Specific Hazards: The substance is a highly flammable liquid and vapor.[1] Vapors may form
an explosive mixture with air and can travel to an ignition source and flash back.[11] Irritating
fumes and organic acid vapors may be generated upon exposure to high temperatures or
flame.[1]

» Protective Actions: Exercise caution. Use a water spray to cool exposed surfaces.[1]
Firefighters must wear proper protective equipment, including a self-contained breathing
apparatus (SCBA), and avoid all contact with skin and eyes.[1][11]

Stability and Reactivity

o Reactivity: Reacts with water and moisture in the air, liberating propanol.[1] This reaction can
lower the flash point of the product.[8]

e Chemical Stability: Stable when stored in sealed containers under recommended storage
conditions.[1][8]

» Conditions to Avoid: Heat, open flames, sparks, and exposure to moist air or water.[1][11]
e Incompatible Materials: Strong oxidizing agents, acids, peroxides, and water.[1][8]

e Hazardous Decomposition Products: Upon combustion or decomposition, it may produce
organic acid vapors, silicon dioxide, and propanol.[1]

Visual Workflow Diagrams

The following diagrams illustrate key safety workflows for handling Trimethyl(propoxy)silane.
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General Handling Workflow for Trimethyl(propoxy)silane

1. Preparation Phase

Start Handling Procedure

Y

Verify Engineering Controls
(Fume Hood, Ventilation)

Y

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Check Safety Equipment
(Eyewash, Shower)

2. Handl¢g Phase

Dispense Chemical
(Grounding, Non-Sparking Tools)

Y

Perform Experiment
in Fume Hood

Y

Securely Close Container

3. Post—Haq'dIing Phase

Clean Work Area

Y

Remove PPE Correctly

Y

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling Trimethyl(propoxy)silane.
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Emergency Response Protocol: Chemical Spill

1. Immediate Actions

Spill Detected

Alert Personnel
& Evacuate Area

A\

Eliminate Ignition Sources

A\

Ensure Ventilation

2. Cont‘?inment

Don Emergency PPE

A/

Contain Spill with
Inert Absorbent

A/

Prevent Entry to Drains

3. Cleanupv& Disposal

Collect Material with
Non-Sparking Tools

A/

Place in Sealed Container
for Disposal

A/

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a Trimethyl(propoxy)silane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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